Cas no 648414-57-7 (3-Cyclopenten-1-ol, 2-[(phenylmethoxy)methyl]-, (1R,2R)-rel-)

• Product Name: 3-Cyclopenten-1-ol, 2-[(phenylmethoxy)methyl]-, (1R,2R)-rel-
• CAS No: 648414-57-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 415361
• PubChem ID: 11275734
• Update Time: 2025-04-19

3-Cyclopenten-1-ol, 2-[(phenylmethoxy)methyl]-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopenten-1-ol, 2-[(phenylmethoxy)methyl]-, (1R,2R)-rel-
• 648414-57-7
• 325480-40-8
• (1R,2R)-2-((Benzyloxy)methyl)cyclopent-3-enol
• cis-2-((Benzyloxy)methyl)cyclopent-3-enol
• (1R,2R)-2-[(benzyloxy)methyl]cyclopent-3-en-1-ol
• (1R,2R)-2-(Phenylmethoxymethyl)cyclopent-3-en-1-ol

• Inchi： 1S/C13H16O2/c14-13-8-4-7-12(13)10-15-9-11-5-2-1-3-6-11/h1-7,12-14H,8-10H2/t12-,13-/m1/s1
• InChI Key： WACMQXMZXZTKIV-CHWSQXEVSA-N
• SMILES： O[C@@H]1CC=C[C@@H]1COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų